![molecular formula C18H13ClO5 B254593 2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate](/img/structure/B254593.png)
2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate
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Overview
Description
2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate, also known as CPOEC, is a synthetic compound that belongs to the class of coumarin derivatives. This compound has attracted significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate is not fully understood. However, it has been suggested that this compound exerts its biological activities by inhibiting certain enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant activities. In vivo studies have shown that this compound can reduce the growth of tumors in mice and improve the symptoms of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, this compound has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of 2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate. One direction is to further investigate the mechanism of action of this compound in cancer cells and inflammatory diseases. Another direction is to develop new derivatives of this compound with improved properties such as increased solubility and reduced toxicity. Additionally, the insecticidal properties of this compound could be further explored for the development of new insecticides. Finally, this compound could be used as a building block for the synthesis of new organic materials with potential applications in various fields.
Synthesis Methods
2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate can be synthesized by the reaction of 4-chloro-2-hydroxybenzophenone with ethyl chloroformate in the presence of a base such as triethylamine. This reaction leads to the formation of this compound along with the release of carbon dioxide and ethanol as byproducts.
Scientific Research Applications
2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl ethyl carbonate has been extensively studied for its potential applications in various fields of science. In the field of medicine, this compound has been shown to possess anticancer properties by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory and antioxidant activities, which make it a promising candidate for the treatment of various inflammatory diseases. In the field of agriculture, this compound has been shown to have insecticidal properties against various pests, making it a potential candidate for the development of new insecticides. In the field of material science, this compound has been used as a building block for the synthesis of various organic materials such as dendrimers and polymers.
properties
Molecular Formula |
C18H13ClO5 |
---|---|
Molecular Weight |
344.7 g/mol |
IUPAC Name |
[2-(4-chlorophenyl)-4-oxochromen-3-yl] ethyl carbonate |
InChI |
InChI=1S/C18H13ClO5/c1-2-22-18(21)24-17-15(20)13-5-3-4-6-14(13)23-16(17)11-7-9-12(19)10-8-11/h3-10H,2H2,1H3 |
InChI Key |
MWQVEZZKUWLRTP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)OC1=C(OC2=CC=CC=C2C1=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CCOC(=O)OC1=C(OC2=CC=CC=C2C1=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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